Cas no 59715-20-7 (9H-Pyrido[3,4-b]indole, 1,4-dimethyl-)

• Product Name: 9H-Pyrido[3,4-b]indole, 1,4-dimethyl-
• CAS No: 59715-20-7
• MF: C₁₃H₁₂N₂
• MW: 196.247782707214
• CID: 337505
• PubChem ID: 5403500
• Update Time: 2025-04-19

9H-Pyrido[3,4-b]indole, 1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrido[3,4-b]indole, 1,4-dimethyl-
• 1,4-dimethyl-9H-pyrido[3,4-b]indole
• DTXSID20419892
• Oprea1_218416
• CHEMBL2094312
• 1,4-dimethyl-b-carboline
• 1,4-dimethyl-9H-beta-carboline
• DNDI1416914
• AKOS001573886
• 59715-20-7

• Inchi： 1S/C13H12N2/c1-8-7-14-9(2)13-12(8)10-5-3-4-6-11(10)15-13/h3-7,15H,1-2H3
• InChI Key： FUBJJUYKQOLYAS-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2C(C)=CN=C(C)C1=2

Computed Properties

• Exact Mass: 196.10016
• Monoisotopic Mass: 196.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68